N-[Cyano-(1-phenylpyrazol-4-yl)methyl]-3-methoxythiophene-2-carboxamide

• IUPAC Name: N-[cyano-(1-phenylpyrazol-4-yl)methyl]-3-methoxythiophene-2-carboxamide
• InChI: InChI=1S/C17H14N4O2S/c1-23-15-7-8-24-16(15)17(22)20-14(9-18)12-10-19-21(11-12)13-5-3-2-4-6-13/h2-8,10-11,14H,1H3,(H,20,22)
• InChI Key: YSXWGHJMQRWNTG-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(SC=C1)C(=O)NC(C#N)C2=CN(N=C2)C3=CC=CC=C3
• Molecular Formula: C17H14N4O2S
• Molecular Weight: 338.4 g/mol
• CAS No.: 1385458-99-0

Description

“N-[Cyano-(1-phenylpyrazol-4-yl)methyl]-3-methoxythiophene-2-carboxamide” is a chemical compound that belongs to the class of cyanoacetamides. It is a heterocyclic compound, which means it contains atoms of at least two different elements in its rings. This compound is considered an important precursor for heterocyclic synthesis.

Synthesis Analysis

The synthesis of this compound involves the reaction of various substituted aryl or heteryl amines with alkyl cyanoacetates. One method involves the treatment of phenylpyrazole-4-carbaldehyde derivative with cyanoacetohydrazide. The resulting compound can then be cyclized by acetyl acetone and aromatic aldehyde to give various heterocyclic compounds.

Molecular Structure Analysis

The molecular formula of “this compound” is C17H14N4O2S. It is a heterocyclic compound, containing a five-member ring structure with three carbon and adjacent two nitrogen atoms.

Chemical Reactions Analysis

This compound can undergo a variety of chemical reactions due to the active hydrogen on C-2 of these compounds. It can take part in a variety of condensation and substitution reactions. For example, it can react with phenacyl bromide in boiling ethanol using triethylamine as a basic catalyst to furnish a pyrrole derivative.